Cas no 189330-08-3 (5-Bromo-4-methylthiophene-2-carboxamide)

5-Bromo-4-methylthiophene-2-carboxamide is a brominated thiophene derivative featuring a carboxamide functional group at the 2-position and a methyl substituent at the 4-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine moiety enhances reactivity for further cross-coupling reactions, while the carboxamide group provides versatility for derivatization. Its well-defined structure and high purity make it suitable for precise applications in medicinal chemistry and material science. The compound’s stability and compatibility with common synthetic methodologies further contribute to its utility in research and industrial settings.

5-Bromo-4-methylthiophene-2-carboxamide structure

189330-08-3 structure

Product Name:5-Bromo-4-methylthiophene-2-carboxamide

CAS No:189330-08-3

MF:C₆H₆BrNOS

MW:220.086939334869

CID:1089805

PubChem ID:22009668

Update Time:2025-11-02

5-Bromo-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-4-methylthiophene-2-carboxamide
- SCHEMBL1630492
- 5-bromo-4-methyl-2-thiophene carboxamide
- DB-317495
- 5-bromo-4-methyl-2-thiophenecarboxamide
- 2-Thiophenecarboxamide, 5-bromo-4-methyl-
- DTXSID20621453
- HUXQMSWPHULFRN-UHFFFAOYSA-N
- 189330-08-3
- AKOS018513651
- A1-35371
- J-517106
- Inchi： 1S/C6H6BrNOS/c1-3-2-4(6(8)9)10-5(3)7/h2H,1H3,(H2,8,9)
- InChI Key： HUXQMSWPHULFRN-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C=C(C(N)=O)S1

Computed Properties

Exact Mass: 218.93535g/mol
Monoisotopic Mass: 218.93535g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 71.3Å²

5-Bromo-4-methylthiophene-2-carboxamide Pricemore >>

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Chemenu	CM199089-1g	5-Bromo-4-methylthiophene-2-carboxamide	189330-08-3	95%	1g	$549	2023-01-19
Chemenu	CM199089-1g	5-Bromo-4-methylthiophene-2-carboxamide	189330-08-3	95%	1g	$549	2021-08-05
Alichem	A169003819-1g	5-Bromo-4-methylthiophene-2-carboxamide	189330-08-3	95%	1g	$507.18	2023-09-02
A2B Chem LLC	AB16851-2.5g	2-Thiophenecarboxamide, 5-bromo-4-methyl-	189330-08-3	95%	2.5g	$1045.00	2024-04-20